Cas no 15321-00-3 (Cobalt(1+),pentaammine[sulfato(2-)-O]-, chloride, (OC-6-22)- (9CI))

• Product Name: Cobalt(1+),pentaammine[sulfato(2-)-O]-, chloride, (OC-6-22)- (9CI)
• CAS No: 15321-00-3
• MF: CoH₁₂N₅O₄S
• MW: 237.124578475952
• CID: 212946
• PubChem ID: 412961
• Update Time: 2025-04-19

Cobalt(1+),pentaammine[sulfato(2-)-O]-, chloride, (OC-6-22)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cobalt(1+),pentaammine[sulfato(2-)-O]-, chloride, (OC-6-22)- (9CI)
• azanide,cobalt,sulfuric acid
• (Pentafluoro)chlorobenzene
• Benzene, chloropentafluoro-
• CCRIS 2394
• chloro-pentafluorobenzene
• CHLOROPENTAFLUOROBENZENE
• chloropentafuorobenzene
• chloropentamminecobalt(III) sulfate
• Chloropentamminkobalt(III)-Sulfat
• Chloroperfluorobenzene
• EINECS 206-450-6
• PENTAFLUOROCHLORO BENZENE
• Pentafluorophenyl chloride
• 15168-21-5
• NSC187606
• NSC43596
• NSC-43596
• NSC-187606
• 15321-00-3

• Inchi： 1S/Co.5H2N.H2O4S/c;;;;;;1-5(2,3)4/h;5*1H2;(H2,1,2,3,4)/q;5*-1;
• InChI Key： LVBWVRZEXATVNQ-UHFFFAOYSA-N
• SMILES： [Co].S(=O)(=O)(O)O.[NH2-].[NH2-].[NH2-].[NH2-].[NH2-]

Computed Properties

• Exact Mass: 235.98600
• Monoisotopic Mass: 236.994194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 104
• Covalently-Bonded Unit Count: 7
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88Ų

Experimental Properties

• PSA: 202.08000
• LogP: 0.89940